2,6-Dimethoxy-5-(methylthio)pyridine-3-boronic acid pinacol ester

• IUPAC Name: 2,6-dimethoxy-3-methylsulfanyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• InChI: InChI=1S/C14H22BNO4S/c1-13(2)14(3,4)20-15(19-13)9-8-10(21-7)12(18-6)16-11(9)17-5/h8H,1-7H3
• InChI Key: WPBQDTTXSQNMRV-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(N=C2OC)OC)SC
• Molecular Formula: C14H22BNO4S
• DSSTOX Substance ID: DTXSID901125462
• Molecular Weight: 311.2 g/mol
• CAS RN: 2121513-29-7

Description

“2,6-Dimethoxy-5-(methylthio)pyridine-3-boronic acid pinacol ester” is a chemical compound with the CAS Number: 2121513-29-7. It has a molecular weight of 311.21 and its IUPAC name is 2,6-dimethoxy-3-(methylthio)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring substituted with methoxy, methylthio, and boronic acid pinacol ester groups. The InChI code for this compound is 1S/C14H22BNO4S/c1-13(2)14(3,4)20-15(19-13)9-8-10(21-7)12(18-6)16-11(9)17-5/h8H,1-7H3.

Chemical Reactions Analysis

Pinacol boronic esters, including this compound, can participate in various chemical reactions. For instance, they can undergo catalytic protodeboronation, a process that has been used in the formal total synthesis of δ-®-coniceine and indolizidine 209B. They are also used in Suzuki–Miyaura coupling reactions.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 311.21. It is recommended to be stored at a temperature of 2-8°C.

Scientific Research Applications

Boronic Acid Derivatives in Organic Synthesis and Materials Science Boronic acid derivatives, including boronate esters, are pivotal in organic synthesis, pharmacology, supramolecular chemistry, and materials science due to their air stability and versatile reactivity. These compounds, characterized by B–O–C linkages, are essential for creating new chemotypes in drug design and functionally modified polymers through "click-type" reactions. Boron chelates with B–O–N motifs (BON heterocycles) showcase hydrolytic and thermal resistance, highlighting their potential as organoboron derivatives in medicinal chemistry and material applications (Golovanov & Sukhorukov, 2021).

Electrochemical Biosensors Utilizing Boronic Acid Derivatives The development of electrochemical biosensors based on ferroceneboronic acid and its derivatives exemplifies the integration of boronic acid functionalities in sensing applications. These compounds, featuring a boronic acid moiety for binding and an electrochemically active ferrocene (Fc) unit, enable the detection of sugars, glycated hemoglobin (HbA1c), and fluoride ions. The selective binding to diol residues of sugars and the resultant electrochemical signal variation underscore the potential of non-enzymatic glucose sensors and other diagnostic tools (Wang et al., 2014).

Chemosensing Applications of Pyridine Derivatives While the specific compound was not directly mentioned, pyridine derivatives, which may include structural motifs similar to "2,6-Dimethoxy-5-(methylthio)pyridine-3-boronic acid pinacol ester," are crucial in medicinal chemistry and chemosensing. These derivatives serve as effective chemosensors for detecting various species, leveraging their ability to interact with anions, cations, and neutral molecules. The medicinal relevance of pyridine derivatives spans across antifungal, antibacterial, anticancer, and CNS activities, demonstrating the broad utility of such compounds in healthcare and analytical applications (Abu-Taweel et al., 2022).

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye damage or eye irritation, and may cause respiratory irritation. The safety pictograms associated with this compound are GHS07.

Future Directions

The future directions of this compound could involve its use in various organic synthesis reactions, given that pinacol boronic esters are highly valuable building blocks in organic synthesis. Its use in Suzuki–Miyaura coupling reactions could be particularly significant.

Mechanism of Action

Target of Action

Boronic acid derivatives like this compound are often used in suzuki-miyaura cross-coupling reactions . These reactions are widely applied for carbon-carbon bond formation .

Mode of Action

In Suzuki-Miyaura cross-coupling reactions, the compound interacts with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound is involved in the Suzuki-Miyaura cross-coupling pathway . This pathway is a key process in synthetic chemistry, enabling the formation of carbon-carbon bonds under mild and functional group tolerant reaction conditions .

Pharmacokinetics

It’s worth noting that the compound’s stability and reactivity can be influenced by its boronic ester group, which is generally environmentally benign .

Result of Action

The result of the compound’s action in Suzuki-Miyaura cross-coupling reactions is the formation of new carbon-carbon bonds . This is a crucial step in the synthesis of complex organic molecules, including pharmaceuticals and polymers .

Action Environment

The action of the compound can be influenced by various environmental factors. For instance, the Suzuki-Miyaura cross-coupling reactions are known to be tolerant of a wide range of functional groups and can be performed under mild conditions . .